Cas no 6742-68-3 (Dysprosium i-propoxide)

• Product Name: Dysprosium i-propoxide
• CAS No: 6742-68-3
• MF: C₉H₂₁DyO₃
• MW: 339.761243581772
• MDL: MFCD00049784
• CID: 46971
• PubChem ID: 13033546
• Update Time: 2025-05-22

Dysprosium i-propoxide Chemical and Physical Properties

Names and Identifiers

• Dysprosium i-propoxide
• DysprosiumipropoxideREOtanpowder
• Dysprosium(III) isopropoxide
• 6742-68-3
• dysprosium (III) isopropoxide
• dysprosium(3+);propan-2-olate
• XPEKDHWAGKXPST-UHFFFAOYSA-N
• DTXSID40515880
• Dysprosium tripropan-2-olate
• Dysprosium(III) isopropoxide, 5% w/v in toluene-isopropanol
• DYSPROSIUM(3+) TRIS(PROPAN-2-OLATE)

• MDL： MFCD00049784
• Inchi： 1S/3C3H7O.Dy/c3*1-3(2)4;/h3*3H,1-2H3;/q3*-1;+3
• InChI Key： XPEKDHWAGKXPST-UHFFFAOYSA-N
• SMILES： [Dy+3].[O-]C(C)C.[O-]C(C)C.[O-]C(C)C

Computed Properties

• Exact Mass: 341.078250g/mol
• Monoisotopic Mass: 341.078250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• Melting Point: Not available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water.
• PSA: 27.69000
• LogP: 2.62710
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

Dysprosium i-propoxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3274
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：3
• PackingGroup：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dysprosium i-propoxide

Dysprosium i-Propoxide: A Comprehensive Overview

Dysprosium i-propoxide, with the CAS number 6742-68-3, is a rare-earth compound that has garnered significant attention in recent years due to its unique properties and versatile applications. This compound, also referred to as dysprosium isopropoxide, is a key material in the field of advanced materials science and electronics. Its chemical formula is Dy(OCH(CH3)2)3, and it is widely used in the synthesis of dysprosium-based compounds, which are critical for various high-tech applications.

Dysprosium i-propoxide is synthesized through a series of carefully controlled chemical reactions. The process typically involves the reaction of dysprosium oxide with isopropyl alcohol under specific conditions to yield the desired product. This compound is known for its high purity and stability, making it ideal for use in research and industrial settings. Recent advancements in synthetic techniques have further enhanced the quality and consistency of dysprosium i-propoxide, enabling its broader application in cutting-edge technologies.

One of the most notable applications of dysprosium i-propoxide is in the production of rare-earth magnets. These magnets, which are critical components in wind turbines, electric vehicles, and consumer electronics, rely on dysprosium for their exceptional magnetic properties. The use of dysprosium i-propoxide in magnet manufacturing has been optimized through recent studies, leading to improved performance and reduced production costs. Researchers have also explored its potential in other areas, such as optical materials and catalysis, where its unique electronic properties offer significant advantages.

Recent research has focused on the environmental impact of dysprosium i-propoxide and its role in sustainable technologies. As demand for rare-earth compounds continues to grow, there is a pressing need to develop eco-friendly synthesis methods and recycling strategies. Scientists have proposed innovative approaches, such as solvent-free synthesis and waste minimization techniques, to address these challenges. These efforts not only enhance the sustainability of dysprosium i-propoxide production but also align with global initiatives to promote green chemistry.

The properties of dysprosium i-propoxide make it an invaluable tool in both academic research and industrial applications. Its ability to act as a precursor for dysprosium-based materials has been leveraged in numerous studies aimed at developing next-generation materials. For instance, researchers have utilized dysprosium i-propoxide to synthesize nanoparticles with enhanced magnetic and optical properties. These nanoparticles hold promise for applications in drug delivery systems, biosensors, and energy storage devices.

In conclusion, dysprosium i-propoxide (CAS 6742-68-3) is a versatile compound with a wide range of applications across multiple industries. Its role in the development of advanced materials continues to expand as researchers uncover new possibilities for its use. With ongoing advancements in synthesis techniques and sustainability practices, dysprosium i-propoxide remains at the forefront of innovation in materials science.